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Compound of Interest

Compound Name:
O-Desmethyltramadol

hydrochloride

Cat. No.: B1140644 Get Quote

An In-depth Technical Guide to O-Desmethyltramadol Hydrochloride

For Researchers, Scientists, and Drug Development
Professionals
Chemical Identity and Structure
O-Desmethyltramadol (O-DSMT), the principal active metabolite of the analgesic drug

tramadol, is a synthetic opioid of the phenylpropylamine class.[1] The hydrochloride salt is a

common form used in research and development due to its increased solubility and stability.

Chemical Name: (1RS,2RS)-2-[(dimethylamino)methyl]-1-(3-hydroxyphenyl)cyclohexan-1-ol

hydrochloride[2]

Synonyms: O-DSMT, Desmetramadol, M1 metabolite[3][4][5]

Molecular Formula: C₁₅H₂₄ClNO₂[3][6]

Molecular Weight: 285.81 g/mol [3][6][7]

CAS Numbers:

The assignment of a specific CAS (Chemical Abstracts Service) number can vary depending on

the stereochemistry of the molecule. Several CAS numbers are associated with O-
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Desmethyltramadol and its salts:

Compound CAS Number

O-Desmethyltramadol hydrochloride (racemate) 185453-02-5

(-)-O-Desmethyltramadol hydrochloride 144830-15-9

O-Desmethyltramadol (racemic free base) 73986-53-5

Data sourced from multiple chemical suppliers and databases.[2][3][6][7][8]

Chemical Structure:

Caption: Metabolic conversion of Tramadol to its primary metabolites.

Experimental Workflow for HPLC-DAD Analysis
This diagram outlines the key steps in the analytical workflow for quantifying O-

Desmethyltramadol in plasma samples using HPLC-DAD.
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Caption: Workflow for the quantification of O-DSMT in plasma by HPLC-DAD.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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